Cas no 2567597-94-6 (Benzyl 3-ethyl-3-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: Benzyl 3-ethyl-3-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 2567597-94-6
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 6259706
• PubChem ID: 165913622
• Update Time: 2025-10-30

Benzyl 3-ethyl-3-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2567597-94-6
• EN300-7177857
• benzyl 3-ethyl-3-(hydroxymethyl)piperidine-1-carboxylate
• Benzyl 3-ethyl-3-(hydroxymethyl)piperidine-1-carboxylate

• Inchi： 1S/C16H23NO3/c1-2-16(13-18)9-6-10-17(12-16)15(19)20-11-14-7-4-3-5-8-14/h3-5,7-8,18H,2,6,9-13H2,1H3
• InChI Key： NWEGBJIMVBFQQI-UHFFFAOYSA-N
• SMILES： OCC1(CC)CN(C(=O)OCC2C=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 3-ethyl-3-(hydroxymethyl)piperidine-1-carboxylate

Recent Advances in the Study of Benzyl 3-ethyl-3-(hydroxymethyl)piperidine-1-carboxylate (CAS: 2567597-94-6)

Benzyl 3-ethyl-3-(hydroxymethyl)piperidine-1-carboxylate (CAS: 2567597-94-6) is a piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic uses. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical characteristics, biological activities, and future research directions.

The compound's structural features, including the piperidine core and the hydroxymethyl and benzyl carboxylate functional groups, make it a versatile scaffold for the design of novel bioactive molecules. Recent synthetic approaches have optimized the yield and purity of Benzyl 3-ethyl-3-(hydroxymethyl)piperidine-1-carboxylate, enabling more efficient production for research and potential clinical applications. Advanced techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to enhance the stereochemical control and scalability of the synthesis process.

Pharmacological studies have revealed that Benzyl 3-ethyl-3-(hydroxymethyl)piperidine-1-carboxylate exhibits promising activity in modulating specific biological targets, including neurotransmitter receptors and enzymes involved in metabolic pathways. Preliminary in vitro and in vivo experiments suggest its potential as a lead compound for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease, due to its ability to cross the blood-brain barrier and interact with central nervous system targets. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its therapeutic efficacy.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. Studies have demonstrated its ability to inhibit the proliferation of certain cancer cell lines, possibly through the modulation of cell cycle regulators and apoptosis-inducing pathways. These findings have spurred interest in developing derivatives of Benzyl 3-ethyl-3-(hydroxymethyl)piperidine-1-carboxylate with enhanced selectivity and potency for cancer therapy.

Despite these promising results, challenges remain in the development of Benzyl 3-ethyl-3-(hydroxymethyl)piperidine-1-carboxylate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic profiling. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, Benzyl 3-ethyl-3-(hydroxymethyl)piperidine-1-carboxylate (CAS: 2567597-94-6) represents a promising candidate for drug discovery, with potential applications in neurology and oncology. Continued research into its synthesis, pharmacological properties, and therapeutic potential will be crucial for realizing its full clinical value. This brief underscores the importance of interdisciplinary collaboration and innovative approaches in advancing the study of this compound and its derivatives.